Cas no 2361678-81-9 (Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1))

• Product Name: Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1)
• CAS No: 2361678-81-9
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5457208
• Update Time: 2025-06-11

Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1)

• Inchi： 1S/C10H13NO.ClH/c11-9-3-1-8(2-4-9)10(7-12)5-6-10;/h1-4,12H,5-7,11H2;1H
• InChI Key： MTBOPWIJEUMYIM-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC(N)=CC=2)CC1)O.Cl

Additional information on Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1)

Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1) (CAS No. 2361678-81-9): A Comprehensive Overview

Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1), identified by its CAS number 2361678-81-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject of study for researchers exploring novel therapeutic agents. The presence of both a cyclopropane ring and an amino phenyl group in its structure imparts unique chemical and pharmacological properties that have garnered attention from the scientific community.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its application in various biochemical assays and drug formulations. The structural features of Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1) make it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule drugs targeting specific biological pathways.

In recent years, there has been growing interest in the exploration of cyclopropane-containing compounds due to their unique metabolic stability and binding affinities. The cyclopropane moiety is known to enhance the binding interactions between a molecule and its biological target, often leading to improved pharmacological efficacy. This characteristic has made compounds like Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1) attractive candidates for further investigation in drug discovery programs.

The amino phenyl group in the structure of this compound provides a site for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, the amino group can be used to form amides or ureas, which are common motifs in drug molecules. Additionally, the phenyl ring can participate in π-stacking interactions with biological targets, further enhancing binding affinity. These structural features make Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1) a promising scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the potential of Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1) as a precursor in the synthesis of bioactive molecules. Researchers have demonstrated its utility in constructing more complex scaffolds by incorporating additional functional groups or by derivatizing existing ones. These modifications have led to the discovery of new compounds with enhanced biological activity and improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in compounds that can modulate enzyme activity or receptor binding. The unique structural features of Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1) make it a suitable candidate for such applications. For example, derivatives of this compound have been investigated for their potential as inhibitors or activators of various enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The synthesis of Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the cyclopropane ring and introduce the amino phenyl group efficiently. These methods not only improve the efficiency of synthesis but also allow for greater control over regioselectivity and stereoselectivity.

The use of computational chemistry has also played a significant role in the study of this compound. Molecular modeling techniques have been employed to predict the binding modes of Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1) to biological targets and to guide the design of more potent derivatives. These computational studies provide valuable insights into the structural and functional properties of the compound, aiding researchers in their efforts to develop novel therapeutic agents.

In conclusion, Cyclopropanemethanol, 1-(4-aminophenyl)-, hydrochloride (1:1) is a compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with diverse biological activities. The growing interest in cyclopropane-containing compounds underscores their importance as pharmacological tools, and further research into derivatives of this compound is likely to yield valuable insights into new therapeutic strategies.